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Compound of Interest

Compound Name: Methionine methyl ester

Cat. No.: B078160

Audience: Researchers, scientists, and drug development professionals.
Introduction

Methionine methyl ester hydrochloride is a derivative of the essential amino acid methionine,
utilized as a building block in the synthesis of various pharmaceutical compounds and
peptides.[1][2] The purity of this reagent is crucial for the successful synthesis of target
molecules. Recrystallization is a standard and effective technique for the purification of solid
organic compounds. This document outlines a detailed protocol for the recrystallization of
methionine methyl ester HCI to obtain a high-purity crystalline product.

Data Summary

The physical and chemical properties of L-Methionine methyl ester hydrochloride are
summarized in the table below. Successful recrystallization should yield a product that
conforms to these specifications.
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Property Value Reference
Molecular Formula CeH14CINO2S [2][3]
Molecular Weight 199.70 g/mol [1][2]
White to off-white crystalline
Appearance [11[3]
powder
Melting Point 151-153 °C [4115]

Soluble in water, DMSO,
Solubility Chloroform, Dichloromethane, [4][5]
Ethyl Acetate, Acetone.

N 2-8°C, under inert atmosphere,
Storage Conditions ] [2][5]
sealed away from moisture.

Experimental Protocol: Recrystallization of
Methionine Methyl Ester HCI

This protocol describes the procedure for the purification of methionine methyl ester HCI by
recrystallization, a common method for purifying amino acid ester hydrochlorides.[6][7]

Materials and Equipment:

Crude Methionine Methyl Ester HCI

o Methanol (anhydrous)

o Diethyl ether (anhydrous)

e Erlenmeyer flasks

e Heating plate with magnetic stirring capability

o Magnetic stir bar

e Buchner funnel and flask
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Filter paper

Ice bath

Spatula

Vacuum oven or desiccator

Procedure:
e Dissolution:

o Place the crude methionine methyl ester HCI into a clean, dry Erlenmeyer flask
equipped with a magnetic stir bar.

o Add a minimal amount of hot methanol to the flask while stirring to dissolve the solid. The
goal is to create a saturated solution at the boiling point of the solvent. Add the methanol
portion-wise to avoid using an excessive amount.

e Hot Filtration (Optional):

o If insoluble impurities are visible in the hot solution, perform a hot filtration. This step
should be done quickly to prevent premature crystallization. Use a pre-warmed funnel and
flask.

o Crystallization:

o Allow the hot, clear solution to cool slowly to room temperature without disturbance. Slow
cooling promotes the formation of larger, purer crystals.

o Once the solution has reached room temperature, place the flask in an ice bath for at least
30 minutes to maximize the yield of crystals.

o Crystal Collection:

o Collect the crystals by vacuum filtration using a Buchner funnel and filter paper.
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o Wash the crystals with a small amount of ice-cold diethyl ether to remove any residual
soluble impurities.[4] It is noted that washing with ether is a common practice for purifying
amino acid ester hydrochlorides.[6][7]

e Drying:

o Dry the purified crystals under vacuum. A vacuum oven at a low temperature (e.g., 40-
50°C) or a vacuum desiccator can be used. Drying is complete when the weight of the
crystals is constant.

Visual Workflow
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Caption: Workflow for the recrystallization of Methionine Methyl Ester HCI.
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Safety Precautions

¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and gloves.

o Methanol is flammable and toxic. Avoid inhalation, ingestion, and skin contact.

» Diethyl ether is extremely flammable and can form explosive peroxides. Handle with care
and away from ignition sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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